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Compound of Interest

Compound Name: 2-Hydrazino-1,3-benzoxazole

Cat. No.: B085069

Essential Safety and Handling Guide for 2-
Hydrazino-1,3-benzoxazole

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 2-Hydrazino-1,3-
benzoxazole (CAS No. 15062-88-1). Adherence to these procedures is essential to ensure

personal safety and minimize environmental impact. This compound is a hazardous chemical
and should be handled with extreme caution by trained personnel only.

Hazard Identification and Classification

2-Hydrazino-1,3-benzoxazole is classified as a hazardous substance. The primary hazards
are summarized below.

GHS Hazard Classification:
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GHS Hazard .
Hazard Class Category Signal Word
Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed

. H312: Harmful in )
Acute Toxicity, Dermal  Category 4 ) ) Warning
contact with skin

Acute Toxicity, H332: Harmful if ]
] Category 4 ) Warning
Inhalation inhaled

_ i H319: Causes serious .
Serious Eye lIrritation Category 2A L Warning
eye irritation

Source: Aggregated GHS information from multiple suppliers.[1]

Due to its hydrazine functional group, this compound should be treated as a potential
carcinogen and mutagen with extreme caution, similar to the parent compound, hydrazine.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 2-Hydrazino-
1,3-benzoxazole.
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Equipment Type

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield

Protects against splashes and
airborne particles causing

serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

Prevents skin contact, as the
substance is harmful if

absorbed through the skin.

Body Protection

Flame-resistant lab coat and

full-length pants

Shields skin from accidental

spills and contact.

Footwear

Closed-toe shoes

Protects feet from spills.

Respiratory Protection

Use in a certified chemical

fume hood

Avoids inhalation of the
harmful dust or vapors. A
respirator may be required for
spill cleanup or if a fume hood
is not available, based on a

risk assessment.

Source: General guidelines for handling hydrazine derivatives.[4][5][6]

Safe Handling and Storage

Engineering Controls:

» Always handle 2-Hydrazino-1,3-benzoxazole in a well-ventilated area, preferably within a

certified chemical fume hood.[6]

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[7]

Handling Procedures:

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[5]
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» Wash hands thoroughly after handling, even if gloves were worn.[5]

e Minimize the generation of dust when handling the solid form.

Storage:

Store in a cool, dry, dark, and well-ventilated area.[2]

Keep the container tightly sealed and store under an inert atmosphere if possible.[2]

Recommended storage temperature is -20°C.[4][7]

Store away from incompatible materials, such as strong oxidizing agents.[7]

First Aid Measures

In case of exposure, seek immediate medical attention and provide the safety data sheet to the
medical personnel.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If breathing has stopped,
Inhalation ) e o ) )
provide artificial respiration. Seek immediate

medical attention.[5]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[4][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[4][7]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5][7]

Spill and Disposal Procedures

Spill Response:

Evacuate the area immediately.
e Do not attempt to clean up a significant spill without proper training and PPE.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed, labeled container for hazardous waste disposal.

o Decontaminate the spill area with an appropriate solvent, followed by washing with soap and
water.

 All materials used for cleanup should be disposed of as hazardous waste.
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Waste Disposal:

2-Hydrazino-1,3-benzoxazole and any contaminated materials must be disposed of as
hazardous waste.[9]

o Collect waste in a dedicated, properly labeled, and sealed container.[10]
» Do not dispose of this chemical down the drain or in regular trash.[10]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
proper disposal at an approved waste disposal facility.[11]

o For empty containers, the first rinse should be collected and disposed of as hazardous
waste.[9]

Experimental Protocol: Weighing and Preparing a
Solution

This protocol outlines the steps for safely weighing the solid compound and preparing a
solution.

e Preparation:
o Ensure the chemical fume hood is operational.

o Don the required PPE: lab coat, safety goggles, face shield, and chemical-resistant
gloves.

o Designate a specific area within the fume hood for handling the compound.

» Weighing:

o

Place an analytical balance inside the fume hood or use a draft shield.

[¢]

Use a tared weigh boat or paper.

[e]

Carefully transfer the desired amount of 2-Hydrazino-1,3-benzoxazole to the weigh boat
using a clean spatula, minimizing dust creation.
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o Securely close the primary container immediately after dispensing.

e Solution Preparation:

[e]

Place a beaker or flask containing the desired solvent on a stir plate within the fume hood.

o

Carefully add the weighed 2-Hydrazino-1,3-benzoxazole to the solvent.

Use a small amount of solvent to rinse the weigh boat and add it to the solution to ensure

[¢]

a complete transfer.

[¢]

Allow the compound to dissolve completely with stirring.
o Cleanup:

o Dispose of the used weigh boat, gloves, and any other contaminated disposable materials
in the designated hazardous waste container.

o Wipe down the spatula and the work area within the fume hood with a suitable solvent.

o Wash hands thoroughly after completing the procedure and removing PPE.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of 2-Hydrazino-1,3-benzoxazole

' Preparation '

Step 1

y

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

tep 2

(Work in Chemical Fume HoocD

Handling Operation
(Weighing, Transfer, etc.)

Return to Secure Storage
(-20°C, Inert Atmosphere)

Dispose of Waste

P MIEE R QLA RIS DU (Collect in Labeled Hazardous Waste Container)

Remove PPE

Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hydrazino-1,3-benzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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